Cas no 328008-89-5 ((2E)-5-methyl-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one)

• Product Name: (2E)-5-methyl-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one
• CAS No: 328008-89-5
• MF: C₉H₉N₃OS₂
• MW: 239.31725859642
• CID: 6041975
• PubChem ID: 135425008
• Update Time: 2025-07-09

(2E)-5-methyl-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E)-5-methyl-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one
• 2-thiophenecarbaldehyde (5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone
• BIM-0010564.P001
• SR-01000224211
• (2E)-5-methyl-2-[(E)-thiophen-2-ylmethylidenehydrazinylidene]-1,3-thiazolidin-4-one
• CHEMBL3208474
• AE-848/11105362
• (E)-5-methyl-2-((E)-(thiophen-2-ylmethylene)hydrazono)thiazolidin-4-one
• SMR000193724
• F1589-1264
• 328008-89-5
• (2E)-5-methyl-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-ylidene]-1,3-thiazolidin-4-one
• AKOS002185905
• AKOS016246108
• MLS000571713
• SR-01000224211-1

• Inchi： 1S/C9H9N3OS2/c1-6-8(13)11-9(15-6)12-10-5-7-3-2-4-14-7/h2-6H,1H3,(H,11,12,13)/b10-5+
• InChI Key： JLEITFULSIRKPA-BJMVGYQFSA-N
• SMILES： N1C(=O)C(S/C/1=N/N=C/C1=CC=CS1)C

Computed Properties

• Exact Mass: 239.01870427g/mol
• Monoisotopic Mass: 239.01870427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on (2E)-5-methyl-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one

(2E)-5-Methyl-2-(E)-2-(Thiophen-2-yl)Methylidenehydrazin-1-ylidene-1,3-Thiazolidin-4-One: A Comprehensive Overview

The compound with CAS No. 328008-89-5, known as (2E)-5-methyl-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazolidinone ring and a thiophene moiety, both of which contribute to its intriguing chemical properties. Recent studies have highlighted its potential applications in drug design, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolidinone core. This core is then subjected to various coupling reactions to introduce the thiophen-2-yl group and other substituents. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these reactions. Researchers have also explored the stereochemical aspects of this compound, revealing that the E configuration of the double bonds plays a crucial role in determining its biological activity.

Recent advancements in computational chemistry have enabled scientists to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, which is heavily influenced by the conjugation between the thiazolidinone ring and the thiophene group. This conjugation not only enhances the compound's stability but also imparts unique optical and electronic properties that make it suitable for applications in optoelectronics and sensor technologies.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies conducted using cellular models have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with receptors related to neurodegenerative diseases has been explored, with encouraging results pointing towards its role in modulating these pathways.

The incorporation of the thiophen-2-yl group into the molecule has been shown to significantly enhance its solubility and bioavailability, which are critical factors for drug delivery. Furthermore, recent research has focused on optimizing the pharmacokinetic properties of this compound through structural modifications. These modifications aim to improve its half-life while minimizing potential side effects.

From a materials science perspective, this compound has exhibited interesting photophysical properties that make it a candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to undergo energy transfer processes efficiently has been attributed to the presence of the thiazolidinone ring, which acts as an effective electron acceptor.

In conclusion, (2E)-5-methyl-2-(E)-2-(thiophen-2-yl)methylidenehydrazin-1-ylidene-1,3-thiazolidin-4-one represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing research focusing on optimizing its synthesis, understanding its biological mechanisms, and exploring its applications across multiple disciplines, this compound holds immense potential for contributing to advancements in both medicine and materials science.